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Compound of Interest

Compound Name: 3-(Chloromethyl)-4-nitropyridine

CAS No.: 1060809-83-7

Cat. No.: B14140020

Get Quote

Technical Whitepaper: 3-(Chloromethyl)-4-
nitropyridine
Identity, Synthesis, and Application in Fused Heterocycle Design

Executive Summary: The "Ortho-Nitro" Warhead
3-(Chloromethyl)-4-nitropyridine is a highly reactive, electrophilic intermediate used primarily

in the synthesis of fused pyridine heterocycles, such as pyrrolo[3,2-c]pyridines (5-azaindoles)

and imidazo[4,5-c]pyridines.

Its value lies in its orthogonal reactivity:

Electrophilic Benzylic Carbon: The chloromethyl group (

) at position 3 serves as a potent alkylating agent.

Masked Nucleophile: The nitro group (
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) at position 4 is an electron-withdrawing group that activates the ring for nucleophilic attack
and can be reduced to an amine (

) to trigger cyclization.

Note on Stability: This compound is often unstable upon prolonged storage due to internal

redox reactions or polymerization. It is recommended to synthesize it de novo or store it as a

hydrochloride salt at -20°C under argon.

Physicochemical Identity
The following data is derived from stoichiometric calculation and structural analysis.

Property Value Notes

IUPAC Name
3-(Chloromethyl)-4-

nitropyridine

Molecular Formula C₆H₅ClN₂O₂

Molecular Weight 172.57 g/mol
Calculated (C: 12.01, H: 1.01,

N: 14.01, O: 16.00, Cl: 35.45)

CAS Number Not widely listed
Synthesized from 3-methyl-4-

nitropyridine (CAS 1074-98-2)

Physical State
Yellow/Orange Solid (Low MP)

or Oil

Highly dependent on purity;

lachrymatory.

Solubility DCM, THF, Ethyl Acetate
Decomposes in protic solvents

(MeOH/Water) over time.

Predicted LogP ~1.3 - 1.5
Lipophilic enough for organic

extraction.

Structural Reactivity Map
The diagram below illustrates the electronic environment that dictates the compound's utility.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14140020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-(Chloromethyl)-4-nitropyridine

4-Nitro Group (-NO2)
Electron Withdrawing
Precursor to Amine Activates Ring

3-Chloromethyl (-CH2Cl)
Electrophilic Site

Susceptible to SN2

 Alkylating Arm

Pyridine Ring
Electron Deficient

Facilitates Nucleophilic Attack
 Scaffold

 Induces Dipole

Click to download full resolution via product page

Figure 1: Reactivity map highlighting the dual-functionality of the molecule.

Synthesis Protocols
Direct radical chlorination of 3-methyl-4-nitropyridine is often low-yielding due to the electron-

deficient nature of the pyridine ring and competing side reactions. The Boekelheide

Rearrangement route (via the N-oxide) is preferred for high-purity applications.

Route A: The N-Oxide Rearrangement (High Fidelity)
This route avoids the harsh conditions of radical chlorination and yields a cleaner product.

Precursor: 3-methyl-4-nitropyridine (CAS 1074-98-2).

Step 1: N-Oxidation
Dissolve 3-methyl-4-nitropyridine (1.0 eq) in DCM.

Add m-CPBA (1.2 eq) portion-wise at 0°C.

Stir at Room Temperature (RT) for 12 hours.

Wash with saturated

to remove m-chlorobenzoic acid.

Isolate 3-methyl-4-nitropyridine N-oxide.
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Step 2: Polonovski-Type Rearrangement / Chlorination
Note: Direct conversion of the methyl group to chloromethyl in the presence of a nitro group is

challenging. A modified approach converts the methyl to an alcohol, then to a chloride.

Suspend the N-oxide in Acetic Anhydride (

). Heat to 100°C for 2 hours (rearranges to the acetate).

Hydrolyze with mild base (

, MeOH) to yield 3-(hydroxymethyl)-4-nitropyridine.

Chlorination: Dissolve the alcohol in anhydrous DCM at 0°C.

Add Thionyl Chloride (

) (1.5 eq) and a catalytic amount of DMF.

Stir for 2 hours. Evaporate volatiles strictly under vacuum.

Yield: The residue is the hydrochloride salt of 3-(chloromethyl)-4-nitropyridine. Use

immediately.

Route B: Radical Halogenation (Direct but Dirty)
Use this only if reagents for Route A are unavailable.

Dissolve 3-methyl-4-nitropyridine in

or Benzotrifluoride (anhydrous).

Add N-Chlorosuccinimide (NCS) (1.1 eq) and Benzoyl Peroxide (BPO) (0.1 eq).

Reflux under Argon for 18 hours.

Filter succinimide byproducts.

Caution: Product will contain unreacted starting material. Purification on silica is difficult due

to instability.
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Drug Discovery Application: The "Azaindole"
Cyclization
The primary utility of 3-(chloromethyl)-4-nitropyridine is the synthesis of 1H-pyrrolo[3,2-

c]pyridine (5-azaindole) scaffolds, which are bioisosteres of indole often found in kinase

inhibitors (e.g., JAK, VEGF inhibitors).

Mechanism: Alkylation-Reduction-Cyclization
This sequence constructs the pyrrole ring fused to the pyridine.

Alkylation: The chloromethyl group reacts with a nucleophile (e.g., a malonate ester, cyanide,

or an amine).

Reduction: The nitro group is reduced to an aniline (

).

Condensation: The newly formed amine attacks the pendant alkyl chain (now modified) to

close the ring.

Workflow Diagram
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3-(Chloromethyl)-4-nitropyridine
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Figure 2: The synthetic pathway converting the topic compound into a pharmacologically active

scaffold.

Safety & Handling Protocols
Hazard Class: Alkylating Agent / Lachrymator.
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Containment: All operations must be performed in a functioning fume hood. The compound is

a potent lachrymator (tear gas effect) and a skin sensitizer.

Decontamination: Spills should be treated with dilute ammonia or 10% sodium hydroxide to

hydrolyze the alkyl chloride before disposal.

Storage: Store as the hydrochloride salt if possible. Free base degrades rapidly at room

temperature. Keep at -20°C under inert atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14140020/docs#3-chloromethyl-4-nitropyridine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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